Cas no 226924-15-8 (4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid)

• Product Name: 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• CAS No: 226924-15-8
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 3914968
• PubChem ID: 11839188
• Update Time: 2025-06-26

4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-
• 4-oxothiochromane-2-carboxylic acid
• 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid
• F2147-4227
• 4-oxo-2,3-dihydrothiochromene-2-carboxylic acid
• 4-oxo-thiochroman-2-carboxylic acid
• 4-oxothiochroman-2-carboxylic acid
• AKOS023846803
• 2H-1-Benzothiopyran-2-carboxylicacid,3,4-dihydro-4-oxo-
• (+-)-4-Oxo-thiochroman-2-carboxylic acid
• (4-oxo-thiochroman-2-yl)-carboxylic acid
• 4-oxo-2-thiochromanecarboxylic acid
• 226924-15-8
• SCHEMBL2171598
• ITXRPSNBXBYVSS-UHFFFAOYSA-N
• AN-584/43277590
• (4-oxo-thiochroman-2-yl)carboxylic acid

• Inchi： 1S/C10H8O3S/c11-7-5-9(10(12)13)14-8-4-2-1-3-6(7)8/h1-4,9H,5H2,(H,12,13)
• InChI Key： ITXRPSNBXBYVSS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC2=CC=CC=C2C(=O)C1

Computed Properties

• Exact Mass: 208.01941529Da
• Monoisotopic Mass: 208.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid

Comprehensive Overview of 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 226924-15-8)

4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 226924-15-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its benzothiopyran core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it a subject of interest for researchers exploring drug discovery, enzyme inhibition, and molecular design.

The benzothiopyran scaffold, a key feature of this compound, is known for its presence in various pharmacologically active agents. Recent studies highlight its potential in targeting oxidative stress-related pathways and inflammatory mediators, aligning with the growing demand for novel therapeutic agents in neurodegenerative diseases and metabolic disorders. Users searching for "CAS 226924-15-8 applications" or "benzothiopyran derivatives in medicine" will find this compound particularly relevant due to its emerging role in these fields.

From a synthetic perspective, 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid offers a robust platform for structure-activity relationship (SAR) studies. Its carboxylic acid moiety allows for facile derivatization, enabling the creation of esters, amides, and other analogs. This adaptability is crucial for optimizing bioavailability and target selectivity, topics frequently queried in AI-driven drug design forums and academic databases.

Environmental and green chemistry enthusiasts may also appreciate this compound’s potential. With increasing searches for "sustainable heterocyclic synthesis," researchers are exploring eco-friendly catalytic methods to produce benzothiopyran derivatives. The compound’s stability under mild conditions makes it a candidate for green solvent-based reactions, a trending topic in organic synthesis optimization.

Analytical chemists focusing on HPLC or LC-MS techniques often investigate CAS 226924-15-8 due to its distinct chromophoric properties. Its UV absorption characteristics facilitate detection in complex matrices, addressing common queries like "benzothiopyran quantification methods." Additionally, its metal-chelating ability sparks interest in coordination chemistry applications, another area gaining traction in scientific literature.

In summary, 4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-carboxylic acid (CAS No. 226924-15-8) bridges multiple disciplines—from medicinal chemistry to environmental science. Its multifaceted utility ensures it remains a hot topic in both academic and industrial research, answering pressing questions about heterocyclic drug development and sustainable synthesis.